Cas no 2169742-62-3 ((2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid
• CAS No: 2169742-62-3
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 6240058
• PubChem ID: 165835607
• Update Time: 2025-05-24

(2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid
• 2169742-62-3
• EN300-1457136

• Inchi： 1S/C7H8N2O2S/c1-2-5-6(12-9-8-5)3-4-7(10)11/h3-4H,2H2,1H3,(H,10,11)/b4-3+
• InChI Key： GWFLYCITBOIZEB-ONEGZZNKSA-N
• SMILES： S1C(/C=C/C(=O)O)=C(CC)N=N1

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.3Ų

Additional information on (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid

Introduction to (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic Acid (CAS No. 2169742-62-3)

(2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid, identified by its Chemical Abstracts Service number CAS No. 2169742-62-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a conjugated enone system linked to a thiadiazole heterocycle, has garnered attention due to its potential biological activities and structural versatility. The integration of these functional groups not only contributes to its unique chemical properties but also opens up diverse avenues for therapeutic applications.

The structure of (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid comprises a propenoic acid moiety (also known as an α,β-unsaturated carboxylic acid) and a 4-ethylthiadiazole ring. The presence of the enone group enhances its reactivity and potential for further derivatization, while the thiadiazole ring is well-documented for its role in various pharmacological contexts. This combination suggests that the compound may exhibit multiple modes of action, making it a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The thiadiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of thiadiazole have shown promise in inhibiting enzymes such as carbonic anhydrase and tyrosine kinases, which are implicated in various diseases. The incorporation of an ethyl group at the 4-position of the thiadiazole ring in (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid may further enhance its binding affinity and selectivity towards specific targets.

The enone system in this compound also plays a crucial role in its chemical behavior. Conjugated enones are known for their ability to participate in various organic reactions, including Michael additions and cycloadditions, which can be exploited for synthesizing more complex molecules. Additionally, the acidity of the carboxylic acid group provides a handle for further functionalization via esterification or amidation reactions, allowing for the creation of prodrugs or analogs with improved pharmacokinetic properties.

Recent studies have highlighted the importance of structure/activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental screening have been instrumental in identifying key structural features that contribute to biological activity. In the case of (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid, both computational studies and experimental data suggest that the interaction between the thiadiazole ring and the enone group is critical for its biological effects. This interaction may lead to conformational changes that enhance binding to biological targets or modulate enzyme activity.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the enone group through dehydrogenation or oxidation reactions, followed by coupling with the thiadiazole moiety via nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The potential applications of (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-yl)prop-2-enoic acid extend across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. For example, derivatives of thiadiazole have been shown to inhibit lipoxygenases and cyclooxygenases, which are key enzymes in the production of pro-inflammatory mediators. Similarly, modifications to the enone group have been explored for their potential anti-cancer properties by interfering with signaling pathways that promote cell proliferation.

The development of novel drug candidates requires rigorous evaluation through preclinical studies to assess their safety and efficacy. In vitro assays are commonly used to screen compounds for their biological activity against specific targets before moving on to animal models. The structural features of (2E)-3-(4-ethyl-1,2,3-thiadiazol-5-ylo проп - 2 - еноик кислота) make it an attractive candidate for such studies due to its dual functionality and potential for further derivatization.

In conclusion, (2E)-3-(4 - ethyl - 1 , 2 , 3 - th iodaz ol - 5 - yl ) prop - 2 - еноик кислота (CAS No. 2169742 -62 - 3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining an enone system with a thiadiazole heterocycle—offer opportunities for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound and related derivatives, it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.